Cas no 1804648-57-4 (3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804648-57-4
• MF: C₈H₅BrF₃N₃O
• MW: 296.044010877609
• CID: 4929984
• Update Time: 2025-10-30

3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF3N3O/c9-6-3-15-7(16-8(10,11)12)5(2-14)4(6)1-13/h3H,2,14H2
• InChI Key： ABSMGVMFLICDNK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C#N)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine (CAS: 1804648-57-4)

3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine (CAS: 1804648-57-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural framework, featuring a pyridine core substituted with bromo, cyano, and trifluoromethoxy groups, along with an aminomethyl side chain, makes it a versatile intermediate for the synthesis of more complex molecules. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other bioactive molecules. The presence of the trifluoromethoxy group, in particular, has been noted for its ability to enhance metabolic stability and binding affinity in target proteins.

Recent synthetic methodologies have focused on optimizing the production of 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine with high yield and purity. Advances in catalytic systems and reaction conditions have enabled more efficient routes to this compound, reducing the need for hazardous reagents and minimizing byproduct formation. These improvements are critical for scaling up production and ensuring the compound's availability for further biological testing.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine exhibit promising inhibitory effects against specific protein kinases involved in cancer progression. For instance, one study reported that a series of analogs showed potent activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer. These findings suggest that the compound could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

Additionally, the antimicrobial potential of this compound has been investigated, with some derivatives displaying activity against drug-resistant bacterial strains. The combination of the bromo and cyano groups appears to contribute to this effect by disrupting bacterial cell wall synthesis. Further mechanistic studies are underway to elucidate the precise mode of action and optimize the compound's efficacy against a broader spectrum of pathogens.

Despite these promising results, challenges remain in the development of 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, 3-(Aminomethyl)-5-bromo-4-cyano-2-(trifluoromethoxy)pyridine (CAS: 1804648-57-4) represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties and demonstrated biological activities make it a valuable tool for researchers aiming to tackle unmet medical needs. Continued investigation into its synthetic pathways, mechanism of action, and therapeutic applications will undoubtedly yield new insights and opportunities in the field of chemical biology and medicinal chemistry.